Cas no 2227861-97-2 ((1R)-3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)propan-1-ol
• CAS No: 2227861-97-2
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5779946
• PubChem ID: 96859358
• Update Time: 2025-05-26

(1R)-3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227861-97-2
• EN300-1728251
• (1R)-3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)propan-1-ol

• Inchi： 1S/C9H14N2OS/c10-4-3-8(12)7-5-13-9(11-7)6-1-2-6/h5-6,8,12H,1-4,10H2/t8-/m1/s1
• InChI Key： PTFZPIKPSXNQQN-MRVPVSSYSA-N
• SMILES： S1C=C([C@@H](CCN)O)N=C1C1CC1

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87.4Ų

Additional information on (1R)-3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)propan-1-ol

Research Briefing on (1R)-3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)propan-1-ol (CAS: 2227861-97-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule compounds in drug discovery and development. Among these, (1R)-3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)propan-1-ol (CAS: 2227861-97-2) has emerged as a promising candidate due to its unique structural and pharmacological properties. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound (1R)-3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)propan-1-ol is a chiral amino alcohol derivative featuring a cyclopropyl-substituted thiazole moiety. Its structural complexity and stereochemistry make it an attractive scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of various pharmacologically active compounds, particularly those targeting neurological and infectious diseases.

One of the most notable findings in recent literature is the compound's potential as a modulator of neurotransmitter systems. Preliminary in vitro studies have demonstrated its ability to interact with specific receptors in the central nervous system, suggesting possible applications in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Additionally, its antimicrobial properties have been investigated, with promising results against a range of bacterial and fungal pathogens.

The synthesis of (1R)-3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)propan-1-ol has been optimized in recent years, with several research groups reporting improved yields and enantiomeric purity. Key advancements include the use of asymmetric catalysis and green chemistry approaches, which have enhanced the scalability and sustainability of the synthetic process. These developments are critical for the compound's potential transition from the laboratory to clinical applications.

In conclusion, (1R)-3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)propan-1-ol represents a versatile and pharmacologically relevant compound with significant potential in drug discovery. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications. This briefing underscores the importance of continued investigation into this compound and its derivatives, which may pave the way for novel treatments in the fields of neurology and infectious disease.